Cas no 170487-35-1 (1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI))

1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) structure
170487-35-1 structure
Product Name:1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI)
CAS No:170487-35-1
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD24711670
CID:905279
PubChem ID:19974071
Update Time:2025-04-19

1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI)
    • 3-Methyl-5,6-Dihydrobenzo[D]Isoxazol-7(4H)-One
    • 3-Methyl-5,6-Dihydrobenzo[D]Isoxazol-7(4H)-One(WXC03433)
    • 170487-35-1
    • KUCIDTWKVUUAJI-UHFFFAOYSA-N
    • 4,5,6,7-tetrahydro-3-methyl-benzisoxazol-7-one
    • 3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazol-7-one
    • AS-69367
    • W12309
    • 3-METHYL-5,6-DIHYDRO-4H-1,2-BENZOXAZOL-7-ONE
    • SCHEMBL8866040
    • AKOS027256027
    • MDL: MFCD24711670
    • Inchi: 1S/C8H9NO2/c1-5-6-3-2-4-7(10)8(6)11-9-5/h2-4H2,1H3
    • InChI Key: KUCIDTWKVUUAJI-UHFFFAOYSA-N
    • SMILES: O1C2C(CCCC=2C(C)=N1)=O

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) Pricemore >>

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